Pentamethylmelamine
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Overview
Description
Pentamethylmelamine is a principal metabolite of hexamethylmelamine with antineoplastic activity. this compound alkylates DNA and other macromolecules and forms DNA intrastrand and DNA-protein crosslinks, thereby preventing DNA replication. (NCI04)
Scientific Research Applications
Pharmacokinetics and Metabolism
Pentamethylmelamine (PMM) has been studied for its pharmacokinetic properties. In humans and animals, PMM undergoes extensive demethylation to form metabolites like N2,N2,N4,N6-tetramethylmelamine and N2,N4,N6-trimethylmelamine. The rate of metabolism varies significantly among species, affecting its antitumor effectiveness (Rutty, Newell, Muindi, & Harrap, 2004; Ames, Powis, Kovach, & Eagan, 1979).
Clinical Trials and Antitumor Activity
Several clinical trials have explored PMM's potential as an antineoplastic agent. PMM has shown some antitumor activity in patients, but its use is limited due to severe side effects (Ajani, Cabanillas, & Bodey, 1982; Eagan, Creagan, Rubin, O’connell, & Kovach, 1980).
Neurological Effects
PMM has been observed to impact brain neurotransmitters, demonstrating dose-related changes in behavior and temperature in animal models. This indicates a correlation between PMM's neurological effects and alterations in brain catecholamines (Perego et al., 1984).
Drug Delivery and Stability
Research has also focused on developing prodrugs of PMM and its metabolites to enhance bioavailability and solubility. This includes the synthesis of derivatives like N-(methoxymethyl)this compound, aiming to improve the delivery of the active metabolite hydroxymethylthis compound (Ghodrati & LaVoie, 1994).
Comparing PMM with Other Analogues
Studies comparing PMM with other hexamethylmelamine analogues have focused on their water solubility, antitumor activity, and rates of demethylation. These comparative studies are crucial for identifying candidates for clinical trials (Cumber & Ross, 1977).
Properties
CAS No. |
16268-62-5 |
---|---|
Molecular Formula |
C8H16N6 |
Molecular Weight |
196.25 g/mol |
IUPAC Name |
2-N,2-N,4-N,4-N,6-N-pentamethyl-1,3,5-triazine-2,4,6-triamine |
InChI |
InChI=1S/C8H16N6/c1-9-6-10-7(13(2)3)12-8(11-6)14(4)5/h1-5H3,(H,9,10,11,12) |
InChI Key |
XIFVTSIIYVGRHJ-UHFFFAOYSA-N |
SMILES |
CNC1=NC(=NC(=N1)N(C)C)N(C)C |
Canonical SMILES |
CNC1=NC(=NC(=N1)N(C)C)N(C)C |
16268-62-5 | |
Related CAS |
16268-63-6 (unspecified hydrochloride) 35832-09-8 (mono-hydrochloride) |
Synonyms |
pentamethylmelamine pentamethylmelamine hydrochloride pentamethylmelamine monohydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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